Cas no 4374-46-3 (Butanoic acid, 2,3-dioxo- (9CI))

Butanoic acid, 2,3-dioxo- (9CI) structure
4374-46-3 structure
Product Name:Butanoic acid, 2,3-dioxo- (9CI)
CAS No:4374-46-3
MF:C4H4O4
MW:116.0721616745
CID:1023446
PubChem ID:3844764
Update Time:2025-04-20

Butanoic acid, 2,3-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2,3-dioxo- (9CI)
    • butanoic acid, 2,3-dioxo-
    • 2,3-dioxobutanoic acid
    • SCHEMBL1333138
    • DTXSID6021587
    • 4374-46-3
    • WYIVDYGTKGEJLC-UHFFFAOYSA-N
    • AKOS006377506
    • DB-275172
    • Dioxobutanoic acid
    • NS00126514
    • Inchi: 1S/C4H4O4/c1-2(5)3(6)4(7)8/h1H3,(H,7,8)
    • InChI Key: WYIVDYGTKGEJLC-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C(=O)O)=O

Computed Properties

  • Exact Mass: 116.01092
  • Monoisotopic Mass: 116.01095860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.44
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